4-(4-Ethoxy-2-methylphenyl)-2-fluorophenol

Catalog No.
S6661659
CAS No.
1261965-40-5
M.F
C15H15FO2
M. Wt
246.28 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
4-(4-Ethoxy-2-methylphenyl)-2-fluorophenol

CAS Number

1261965-40-5

Product Name

4-(4-Ethoxy-2-methylphenyl)-2-fluorophenol

IUPAC Name

4-(4-ethoxy-2-methylphenyl)-2-fluorophenol

Molecular Formula

C15H15FO2

Molecular Weight

246.28 g/mol

InChI

InChI=1S/C15H15FO2/c1-3-18-12-5-6-13(10(2)8-12)11-4-7-15(17)14(16)9-11/h4-9,17H,3H2,1-2H3

InChI Key

NYBLHEPYRJFXDQ-UHFFFAOYSA-N

SMILES

CCOC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)F)C

Canonical SMILES

CCOC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)F)C
  • Medicinal Chemistry: The presence of the fluorophenol group suggests possible applications in drug discovery. Fluorine substitution is a common tactic in medicinal chemistry to improve the pharmacokinetic properties of drug candidates []. The methoxy and methyl groups could also be involved in potential interactions with biological targets. However, further research is needed to determine specific activities.
  • Material Science: Fluorinated aromatic compounds can be useful building blocks for the development of novel materials with specific properties []. The fluorophenol group can influence factors like polarity and hydrogen bonding, which could be relevant for applications in liquid crystals or polymers. More research is required to understand the material properties of this specific compound.
  • Radiopharmaceutical Chemistry: The incorporation of fluorine-18 (¹⁸F) is a common strategy for creating radiotracers for medical imaging techniques like PET scans []. While the current compound does not possess ¹⁸F, it could serve as a precursor molecule for the development of radiotracers with similar structures.

XLogP3

4

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

246.10560788 g/mol

Monoisotopic Mass

246.10560788 g/mol

Heavy Atom Count

18

Dates

Modify: 2023-11-23

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